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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Hexanitrostilbene (HNS) formulations. The information herein is intended to assist in mitigating

shock and friction sensitivity during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors influencing the shock and friction sensitivity of HNS

formulations?

A1: The sensitivity of HNS formulations to shock and friction is influenced by several key

factors. Powder morphology, including particle size and shape, is a significant contributor; finer

particles generally lead to increased sensitivity to shock initiation.[1][2][3][4][5] Sample density

also plays a crucial role, with lower density samples often exhibiting a lower threshold for

initiation.[2][3][4][6][7] The presence and type of binder materials can significantly desensitize

HNS formulations.[8] Additionally, test temperature can affect sensitivity, with elevated

temperatures potentially lowering the initiation threshold.[2][3][4]

Q2: How does particle size specifically affect the shock sensitivity of HNS?

A2: For heterogeneous explosives like HNS pressed to a high relative density, shock sensitivity

generally increases as the particle size decreases.[9] Finer particles have a larger number of

reaction sites, which can lead to a more rapid release of chemical energy under shock loading.

[1] For instance, with short-duration shock pulses (e.g., 0.035 µs), the smallest particle-sized
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HNS had an initiation threshold pressure that was 50% of that required for coarser HNS.[2][3]

[4] However, for sustained shock loading, there can be a reversal of this relationship at very

small particle sizes.[7]

Q3: Can the addition of binders reduce the sensitivity of HNS formulations?

A3: Yes, incorporating binders is a common and effective method for desensitizing HNS. Plastic

binders, such as Teflon, can be used to create plastic-bonded explosives (PBXs) with reduced

impact sensitivity compared to pure HNS.[8] The binder coats the explosive crystals, which can

inhibit the formation of "hot spots" that lead to initiation under friction or impact.[10]

Formulations like HNS/Teflon (90/10) have demonstrated excellent thermal stability and

reduced sensitivity, making them suitable for applications requiring high reliability and safety.[8]

Q4: What is the effect of sample density on the shock initiation threshold of HNS?

A4: A reduction in the density of HNS formulations generally leads to a lower shock pressure

required for initiation.[6][7] For example, reducing the density of HNS from 1.60 Mg/m³ to 1.30

Mg/m³ resulted in a lower impact velocity needed to induce detonation.[6] This is because voids

within the pressed explosive can collapse under shock, creating localized areas of high

temperature (hot spots) that can lead to ignition.

Troubleshooting Guide
Problem: My HNS formulation is exhibiting higher than expected shock or friction sensitivity.
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Possible Cause Troubleshooting Steps

Incorrect Particle Size Distribution

Verify the particle size distribution of your HNS

powder using a particle size analyzer. Finer

particles can lead to higher sensitivity.[1]

Consider using HNS with a larger and more

uniform particle size if sensitivity is a concern.

Low Pressing Density

Measure the density of your pressed HNS

pellets. Inconsistent or low density can increase

sensitivity.[6][7] Ensure your pressing procedure

is standardized and achieves the target density

consistently.

Inadequate Binder Content or Mixing

If using a binder, confirm the weight percentage

is correct and that the binder is uniformly

distributed throughout the formulation. Poor

mixing can lead to areas of pure, more sensitive

HNS. Use techniques like scanning electron

microscopy (SEM) to verify coating uniformity.

Contamination

Analyze the formulation for any impurities.

Certain contaminants can sensitize the

explosive. Ensure all equipment is thoroughly

cleaned between batches to prevent cross-

contamination.

Elevated Ambient Temperature

Monitor and control the ambient temperature

during handling and testing. Higher

temperatures can increase the sensitivity of

HNS.[2][3][4]

Quantitative Data Summary
Table 1: Effect of HNS Particle Size on Shock Initiation Threshold
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HNS Type
Mean Particle Size
(µm)

50% Initiation
Threshold Energy
(J/cm²) (Flyer
Thickness: 76.2
µm)

50% Initiation
Threshold Energy
(J/cm²) (Flyer
Thickness: 20.0
µm)

HNS-I > 5.4 Increases dramatically Not specified

HNS-II ~ 5.4 ~ 12.15 ± 0.5 Not specified

HNS-SF (Superfine) < 3.3 Not specified < 7.0

Data synthesized from multiple sources describing flyer plate impact tests.[1]

Table 2: Impact Sensitivity of HNS Formulations

Formulation
Drop Height for 50%
Probability of Initiation
(cm) (2.5 kg weight)

Relative Sensitivity

HNS-II

Not explicitly stated, but

considered a booster explosive

in the same range as Tetryl

High

HNS/Teflon (90/10)
Between that of Comp B and

Comp A-3
Medium

Composition B Not explicitly stated Reference

Composition A-3 Not explicitly stated Reference

This table provides a qualitative comparison of impact sensitivity based on cited literature.[8]

Experimental Protocols
Protocol 1: Flyer Plate Impact Test for Shock Sensitivity
Determination
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This protocol outlines a method for determining the shock initiation sensitivity of HNS

formulations using an electrically-driven flyer plate system.

Objective: To determine the critical impact pressure (P) and shock duration (τ) required to

initiate detonation in an HNS sample.

Materials and Equipment:

HNS formulation pressed into pellets of known density.

Electrically-driven flyer plate apparatus (slapper detonator).

Polyimide flyer plates of varying thicknesses.

High-speed camera or other detonation diagnostic equipment.

Velocity measurement system for the flyer plate (e.g., Photonic Doppler Velocimetry - PDV).

Methodology:

Sample Preparation: Press the HNS formulation into pellets of the desired density and

dimensions. Accurately measure the density of each pellet.

Flyer Plate Selection: Choose a polyimide flyer plate of a specific thickness. The thickness of

the flyer will determine the duration of the shock pulse.[2][3][4]

Apparatus Setup: Mount the HNS pellet in the target holder of the flyer plate apparatus. Align

the flyer plate launcher with the target.

Flyer Velocity Control: The velocity of the flyer plate is controlled by the voltage applied to the

exploding foil. The impact pressure is a function of the flyer velocity.

Impact and Data Acquisition: Discharge the capacitor bank to launch the flyer plate. Record

the impact event using a high-speed camera and measure the flyer velocity just before

impact.

Determination of Initiation: Observe the sample for evidence of detonation (e.g., light

emission, fragmentation of the target holder).
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Threshold Determination: Conduct a series of tests at different flyer velocities (and thus

different impact pressures) to determine the 50% probability of initiation (the " go/no-go "

threshold). This is often done using a statistical method like the Bruceton test.

P-τ Characterization: Repeat the experiment with flyer plates of different thicknesses to

determine the initiation threshold for various shock durations. Plot the results as a P-τ curve.

[3][4]

Protocol 2: Julius-Peters (BAM) Friction Test
This protocol describes a standard method for assessing the friction sensitivity of HNS

formulations.

Objective: To determine the load at which a sample of HNS will react when subjected to friction

between two standardized surfaces.

Materials and Equipment:

BAM Friction Tester.

Porcelain plates and pins.

HNS formulation sample (approx. 10 mm³).

Spatula for sample handling.

Methodology:

Sample Preparation: Place approximately 10 mm³ of the HNS formulation onto the porcelain

plate.

Apparatus Setup: Install the porcelain plate and pin into the friction tester.

Load Application: Set the desired load on the pendulum arm of the tester.

Friction Test: Release the pendulum, allowing the porcelain pin to strike and rub against the

sample on the plate.
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Observation: Observe for any signs of reaction, such as a flame, smoke, or an audible

report.

Threshold Determination: Conduct a series of tests at different load levels to determine the

lowest load at which a reaction occurs in at least one out of six trials.

Visualizations
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Caption: Workflow for Determining HNS Shock Sensitivity.
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Caption: Key Factors Influencing HNS Sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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